Cas no 1805889-75-1 (4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid)

• Product Name: 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid
• CAS No: 1805889-75-1
• MF: C₁₁H₁₀ClNO₆
• MW: 287.653202533722
• CID: 4939332
• Update Time: 2025-09-27

4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid

• Inchi： 1S/C11H10ClNO6/c12-5-7(14)3-6-1-2-8(10(15)11(16)17)9(4-6)13(18)19/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： IEHSBMQUZFGESF-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(C(=O)O)O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 287.0196647 g/mol
• Monoisotopic Mass: 287.0196647 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 120
• Molecular Weight: 287.65

Additional information on 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid

4-(3-Chloro-2-oxopropyl)-2-nitromandelic Acid: A Comprehensive Overview

The compound 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid (CAS No. 1805889-75-1) is a significant molecule in the field of organic chemistry, particularly within the realm of synthetic and medicinal chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a versatile building block in chemical synthesis. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further highlighted its importance in contemporary research.

4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid is structurally defined by the presence of a nitro group at the 2-position of the mandelic acid backbone and a 3-chloro-2-oxopropyl substituent at the 4-position. The mandelic acid moiety, a derivative of mandelic acid, serves as a versatile platform for further functionalization. The nitro group introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. Meanwhile, the 3-chloro-2-oxopropyl group adds complexity to the molecule, offering opportunities for stereochemical diversity and enhanced bioavailability.

Recent studies have explored the synthesis of 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid through various routes, emphasizing efficiency and scalability. Researchers have employed both traditional and modern synthetic techniques, including nucleophilic substitution, oxidation reactions, and catalytic cross-coupling methods. These approaches have not only improved the yield but also minimized environmental impact, aligning with green chemistry principles.

The applications of 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid are diverse and expanding rapidly. In medicinal chemistry, it has been utilized as a precursor for designing bioactive compounds targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Its role as an intermediate in drug discovery programs has been underscored by recent findings that highlight its potential to modulate key biological pathways.

In addition to its role in drug development, 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid. Quantum mechanical studies reveal that the molecule exhibits unique electronic transitions due to conjugation between the nitro group and the aromatic ring. This understanding is crucial for optimizing its use in optoelectronic devices and photovoltaic materials.

The growing interest in 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid is further evidenced by its inclusion in high-throughput screening libraries for drug discovery. Its structural diversity and functional groups make it an ideal candidate for exploring novel bioactive entities. Moreover, its compatibility with various analytical techniques such as NMR spectroscopy and mass spectrometry facilitates detailed characterization and quality control during synthesis.

In conclusion, 4-(3-Chloro-2-oxopropyl)-2-nitromandelic acid (CAS No. 1805889-75-1) stands out as a multifaceted compound with significant potential across multiple disciplines. Its structural features, combined with recent research advancements, position it as a key player in modern chemical innovation. As ongoing studies continue to uncover new applications and syntheses for this compound, its relevance in both academic and industrial settings is expected to grow further.